N-{3-[(3-phenylpropanoyl)amino]phenyl}-2-furamide

• Molecular Formula: C20H18N2O3
• Molecular Weight: 334.4 g/mol
• IUPAC Name: N-[3-(3-phenylpropanoylamino)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C20H18N2O3/c23-19(12-11-15-6-2-1-3-7-15)21-16-8-4-9-17(14-16)22-20(24)18-10-5-13-25-18/h1-10,13-14H,11-12H2,(H,21,23)(H,22,24)
• InChI Key: PXHQIKNYIGLNRK-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CCC(=O)NC2=CC=CC(=C2)NC(=O)C3=CC=CO3
• Canonical SMILES: C1=CC=C(C=C1)CCC(=O)NC2=CC(=CC=C2)NC(=O)C3=CC=CO3

Description

N-{3-[(3-phenylpropanoyl)amino]phenyl}-2-furamide, also known as FENFURO, is a novel nutraceutical compound that has been extensively studied for its potential health benefits. It is a derivative of furan and has been found to possess a wide range of pharmacological properties.

Mechanism of Action

The mechanism of action of N-{3-[(3-phenylpropanoyl)amino]phenyl}-2-furamide is not fully understood. However, it is believed to work by modulating various signaling pathways in the body. N-{3-[(3-phenylpropanoyl)amino]phenyl}-2-furamide has been found to activate the AMP-activated protein kinase (AMPK) pathway, which plays a key role in regulating glucose and lipid metabolism. It also modulates the peroxisome proliferator-activated receptor (PPAR) pathway, which regulates the expression of genes involved in lipid metabolism and insulin sensitivity.
Biochemical and Physiological Effects:
N-{3-[(3-phenylpropanoyl)amino]phenyl}-2-furamide has been found to have several biochemical and physiological effects. It has been shown to reduce blood glucose levels, improve insulin sensitivity, and reduce oxidative stress and inflammation. N-{3-[(3-phenylpropanoyl)amino]phenyl}-2-furamide has also been found to reduce body weight and improve lipid profile in animal studies. It has been shown to have no toxicity or adverse effects on liver and kidney function.

Advantages and Limitations for Lab Experiments

N-{3-[(3-phenylpropanoyl)amino]phenyl}-2-furamide has several advantages for lab experiments. It is easy to synthesize, stable, and has a long shelf life. It is also non-toxic and has no adverse effects on liver and kidney function. However, N-{3-[(3-phenylpropanoyl)amino]phenyl}-2-furamide has some limitations for lab experiments. It is insoluble in water and requires special solvents for dissolution. It also has poor bioavailability and requires high doses for efficacy.

Future Directions

N-{3-[(3-phenylpropanoyl)amino]phenyl}-2-furamide has several potential future directions for research. It can be studied for its potential use in the treatment of various chronic diseases such as diabetes, obesity, and cancer. It can also be studied for its potential use as a nutraceutical supplement for maintaining overall health and wellness. Future studies can focus on improving the bioavailability of N-{3-[(3-phenylpropanoyl)amino]phenyl}-2-furamide and developing novel formulations for better efficacy.
Conclusion:
In conclusion, N-{3-[(3-phenylpropanoyl)amino]phenyl}-2-furamide is a novel nutraceutical compound that has been extensively studied for its potential health benefits. It has been found to possess antioxidant, anti-inflammatory, anti-diabetic, anti-obesity, and anti-cancer properties. N-{3-[(3-phenylpropanoyl)amino]phenyl}-2-furamide has several advantages for lab experiments, but also has some limitations. Future studies can focus on improving the bioavailability of N-{3-[(3-phenylpropanoyl)amino]phenyl}-2-furamide and developing novel formulations for better efficacy.

Synthesis Methods

N-{3-[(3-phenylpropanoyl)amino]phenyl}-2-furamide is synthesized by the condensation of 3-phenylpropanoic acid and 2-furoic acid with ammonia. The reaction is carried out in the presence of a catalyst under controlled conditions. The resulting compound is purified and crystallized to obtain pure N-{3-[(3-phenylpropanoyl)amino]phenyl}-2-furamide. The synthesis method is simple, efficient, and yields high purity N-{3-[(3-phenylpropanoyl)amino]phenyl}-2-furamide.

Scientific Research Applications

N-{3-[(3-phenylpropanoyl)amino]phenyl}-2-furamide has been extensively studied for its potential health benefits. It has been found to possess antioxidant, anti-inflammatory, anti-diabetic, anti-obesity, and anti-cancer properties. N-{3-[(3-phenylpropanoyl)amino]phenyl}-2-furamide has been shown to regulate blood glucose levels by increasing insulin sensitivity and improving glucose uptake in cells. It has also been found to reduce oxidative stress and inflammation, which are major contributors to the development of chronic diseases.